Cas no 2866308-42-9 ([3-(Trifluoromethyl)aziridin-2-yl]methanol)

• Product Name: [3-(Trifluoromethyl)aziridin-2-yl]methanol
• CAS No: 2866308-42-9
• MF: C₄H₆F₃NO
• MW: 141.09175157547
• CID: 6785187
• PubChem ID: 78152826
• Update Time: 2025-10-19

[3-(Trifluoromethyl)aziridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)aziridin-2-yl]methanol
• 2866308-42-9
• EN300-25386616
• [3-(Trifluoromethyl)aziridin-2-yl]methanol

• Inchi： 1S/C4H6F3NO/c5-4(6,7)3-2(1-9)8-3/h2-3,8-9H,1H2
• InChI Key： XSEUZCVVOLLSRS-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)N1)(F)F

Computed Properties

• Exact Mass: 141.04014830g/mol
• Monoisotopic Mass: 141.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.2Ų

Additional information on [3-(Trifluoromethyl)aziridin-2-yl]methanol

Introduction to [3-(Trifluoromethyl)aziridin-2-yl]methanol (CAS No. 2866308-42-9)

[3-(Trifluoromethyl)aziridin-2-yl]methanol (CAS No. 2866308-42-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its trifluoromethyl and aziridine functionalities, offers a range of potential applications due to its unique chemical properties and reactivity.

The molecular structure of [3-(Trifluoromethyl)aziridin-2-yl]methanol consists of a three-membered aziridine ring attached to a methanol group, with a trifluoromethyl substituent on the aziridine ring. This combination of functional groups imparts several interesting chemical properties, including high reactivity and stability under various reaction conditions. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and selectivity of the compound in synthetic transformations.

In recent years, the use of fluorinated compounds has become increasingly prevalent in pharmaceutical research due to their ability to enhance the pharmacological properties of drug candidates. The trifluoromethyl group in [3-(Trifluoromethyl)aziridin-2-yl]methanol can improve the metabolic stability and lipophilicity of molecules, making it an attractive building block for drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of fluorinated aziridines in the synthesis of potent antiviral agents, demonstrating their potential as lead compounds for further optimization.

The aziridine ring in [3-(Trifluoromethyl)aziridin-2-yl]methanol is highly reactive and can undergo various ring-opening reactions with nucleophiles, making it a valuable intermediate in organic synthesis. These reactions can be tailored to produce a wide range of functionalized products, including amino alcohols, amines, and ethers. The methanol group further enhances the versatility of this compound by providing an additional functional handle for further derivatization.

One notable application of [3-(Trifluoromethyl)aziridin-2-yl]methanol is in the synthesis of complex natural products and bioactive molecules. A recent study published in Organic Letters reported the use of this compound as a key intermediate in the total synthesis of a marine natural product with potent anticancer activity. The ability to introduce both fluorine atoms and nitrogen functionalities through this intermediate has proven to be crucial for achieving high yields and selectivity in these synthetic routes.

Beyond its applications in pharmaceutical research, [3-(Trifluoromethyl)aziridin-2-yl]methanol has also found utility in materials science. The trifluoromethyl group can enhance the thermal stability and mechanical properties of polymers when incorporated into their structures. For example, a study published in Macromolecules demonstrated the use of fluorinated aziridines as monomers for the synthesis of high-performance polymers with improved thermal stability and solvent resistance.

In summary, [3-(Trifluoromethyl)aziridin-2-yl]methanol (CAS No. 2866308-42-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of trifluoromethyl and aziridine functionalities makes it an attractive building block for synthetic chemistry, drug discovery, and materials science. Ongoing research continues to uncover new applications and optimize its use in these fields, solidifying its importance as a valuable chemical entity.